ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate

• Molecular Formula: C16H18F6N2O6
• Molecular Weight: 448.31 g/mol
• IUPAC Name: ethyl 2-[(2,4-dimethoxyphenyl)carbamoylamino]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)propanoate
• InChI: InChI=1S/C16H18F6N2O6/c1-4-29-12(25)15(16(20,21)22,30-8-14(17,18)19)24-13(26)23-10-6-5-9(27-2)7-11(10)28-3/h5-7H,4,8H2,1-3H3,(H2,23,24,26)
• InChI Key: HXDIBHJPJFJBCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(F)(F)F)(NC(=O)NC1=C(C=C(C=C1)OC)OC)OCC(F)(F)F

Description

Ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate is a complex organic compound characterized by its unique structure, which includes multiple functional groups such as carbamoyl, trifluoroethoxy, and alaninate

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 2,4-dimethoxyaniline with ethyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alanine under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, solvents, and temperature control to facilitate the reactions efficiently. The process may also involve purification steps such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

Ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

Ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a drug candidate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]-3,3,3-trifluoro-2-(2,2,2-trifluoroethoxy)alaninate involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Acetamide, N-[2-(3,4-dimethoxyphenyl)ethyl]: This compound shares structural similarities but lacks the trifluoroethoxy and alaninate groups.

Ethyl N-[(2,4-dimethoxyphenyl)carbamoyl]glycinate: Similar in structure but differs in the presence of glycinate instead of alaninate.